Cas no 1805722-17-1 (3-Methyl-2-propionylmandelic acid)

3-Methyl-2-propionylmandelic acid is a specialized organic compound with applications in pharmaceutical and fine chemical synthesis. Its structure, featuring both a methyl and propionyl substituent on the mandelic acid backbone, provides unique reactivity and versatility in chiral synthesis and intermediate formation. The compound is valued for its potential role in the development of optically active molecules, offering precise stereochemical control. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial processes. The presence of functional groups allows for further derivatization, enhancing its utility in complex synthetic pathways.

3-Methyl-2-propionylmandelic acid structure

1805722-17-1 structure

Product Name:3-Methyl-2-propionylmandelic acid

CAS No:1805722-17-1

MF:C₁₂H₁₄O₄

MW:222.237164020538

CID:4939053

Update Time:2025-06-07

3-Methyl-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-2-propionylmandelic acid
- Inchi： 1S/C12H14O4/c1-3-9(13)10-7(2)5-4-6-8(10)11(14)12(15)16/h4-6,11,14H,3H2,1-2H3,(H,15,16)
- InChI Key： QPFSFACLQVGJBS-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)C1C=CC=C(C)C=1C(CC)=O

Computed Properties

Exact Mass: 222.08920892 g/mol
Monoisotopic Mass: 222.08920892 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 222.24
XLogP3: 1.4
Topological Polar Surface Area: 74.6

3-Methyl-2-propionylmandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015028079-250mg	3-Methyl-2-propionylmandelic acid	1805722-17-1	97%	250mg	504.00 USD	2021-06-17
Alichem	A015028079-500mg	3-Methyl-2-propionylmandelic acid	1805722-17-1	97%	500mg	847.60 USD	2021-06-17
Alichem	A015028079-1g	3-Methyl-2-propionylmandelic acid	1805722-17-1	97%	1g	1,490.00 USD	2021-06-17